alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile

• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 2-chloro-2-(3,4-diethoxyphenyl)acetonitrile
• InChI: InChI=1S/C12H14ClNO2/c1-3-15-11-6-5-9(10(13)8-14)7-12(11)16-4-2/h5-7,10H,3-4H2,1-2H3
• InChI Key: XIEYWJBKLFCZSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C#N)Cl)OCC

Description

Alpha-Chloro-alpha-(3,4-diethoxyphenyl)acetonitrile is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 60 ml of chloroform is dissolved 4.4 g of α-(3,4-diethoxyphenyl)-α-hydroxyacetonitrile and after addition of 1.5 ml of thionyl chloride, the mixture is heated under reflux for 15 minutes. After cooling, the reaction mixture is washed with a saturated aqueous solution of sodium hydrogen carbonate and water in the order mentioned, followed by drying over MgSO4. The solvent is then distilled off to give 4.8 g of a crude oil of α-chloro-α-(3,4-diethoxyphenyl)acetonitrile (quantitative yield). [If desired, this crude oil as it is can be used in the next reaction step.] The above crude oil is then purified by column chromatography (eluent: ether-n-hexane=1:5) and the resulting crystals are recrystallized from n-hexane. Colorless needles, m.p. 61°-62° C.